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Medmain Al Analysis Technical Support Center

Welcome to the Medmain Technical Support Center. This resource is designed to assist
researchers, scientists, and drug development professionals in resolving discrepancies and
ensuring the accuracy of your Al-powered pathological analyses using PidPort™.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for discrepancies between the Al analysis and our
internal pathologist's assessment?

A: Discrepancies can arise from several factors. The most common include:

+ Image Quality: Poor image resolution, artifacts from slide preparation, or improper scanning
can affect the Al's ability to accurately identify features.

+ Data Bias: The Al model may have been trained on a dataset that differs significantly from
your specific sample population, leading to variations in interpretation.[1][2][3][4]
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e Low-Prevalence Features: The Al may not be optimized to detect rare or novel features that
a trained pathologist might identify.

e Subjectivity in Pathological Interpretation: Pathology can have subjective elements, and
different experts may have slightly different interpretations of the same slide.[5]

Q2: How does Medmain's Al handle novel or rare cell morphologies?

A: Medmain's Al models are trained on vast datasets to recognize a wide range of cellular
features.[6][7] However, for truly novel or exceptionally rare morphologies not represented in
the training data, the Al may classify them as "unknown" or assign a low confidence score. In
such cases, manual review by a qualified pathologist is crucial.

Q3: What is the confidence score, and how should it be interpreted?

A: The confidence score represents the Al's level of certainty in its analysis. A high confidence
score indicates that the features detected closely match the patterns the Al was trained on. A
low confidence score may suggest an ambiguous or unusual feature, warranting closer
inspection.

Q4: Can we retrain or fine-tune the Medmain Al model with our own data?

A: Medmain is exploring options for collaborative model training and validation with partner
institutions. Please contact our research collaborations team to discuss potential projects for
creating custom-trained models to enhance performance on your specific datasets.

Troubleshooting Guides

Issue 1: Al Fails to Identify Clearly Visible Pathological
Features

If the Medmain Al analysis fails to identify features that are clearly visible to a trained
professional, follow these steps to troubleshoot the issue.

Experimental Protocol:

e Image Quality Assessment:
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o Open the whole-slide image (WSI) in the PidPort™ viewer.

o Zoom in to the region of interest (ROI) at maximum magnification.

o Check for common image quality issues such as blurriness, artifacts (e.g., dust, air
bubbles), and inconsistent staining.

Metadata Verification:

o Ensure that all case and sample metadata (e.g., tissue type, staining protocol) are
correctly entered in PidPort™. Incorrect metadata can lead to the application of an
inappropriate Al model.

Al Model Selection:

o Verify that the correct Al analysis module was selected for the specific tissue and
suspected pathology. Medmain offers different Al models for various tissues and
diseases.[8]

Confidence Score Review:

o Examine the confidence score for the Al's classification of the region. A very low score
may indicate the Al had difficulty interpreting the features.

Comparison with Control Slides:

o Analyze a set of control slides with known positive and negative features to ensure the Al
is performing as expected on validated samples.

Data Presentation:
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Troubleshooting

Parameter to

Acceptable

Unacceptable

Step Check Rangel/Value Rangel/Value
1. Image Quality Resolution > 0.5 pum/pixel < 0.5 pm/pixel
) o Presence of dust,
Artifacts None visible at 40x
bubbles, folds
2. Metadata Tissue Type Matches sample Mismatch

Staining Protocol

Matches lab protocol

Mismatch

Inappropriate for

3. Al Model Selected Model Appropriate for tissue )
tissue
4. Confidence Score Al Certainty >0.90 <0.90
Troubleshooting Workflow:
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Start: Discrepancy Identified

Step 1: Assess Image Quality

Image Quality Acceptable?

Step 2: Verify Metadata ( j

Metadata Correct?

Step 3: Check Al Model Selection ( )

Al Model Correct?

( ) e

\

\

Step 4: Review Confidence Score

Confidence > 0.90?

( ) Yes
l A\ 4
End: Discrepancy Resolved

Click to download full resolution via product page

Caption: Workflow for troubleshooting missed pathological features.
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Issue 2: Al Flags False Positives in Healthy Tissue

When the Al incorrectly identifies pathological features in what is considered healthy tissue,
use the following guide to investigate.

Experimental Protocol:

Define Region of Interest (ROI):

o Clearly annotate the region flagged by the Al as a false positive.

Expert Pathologist Review:

o Have a senior pathologist review the annotated ROI to confirm it is indeed non-
pathological.

Staining and Artifact Analysis:

o Examine the ROI for any staining irregularities or preparation artifacts that might mimic
pathological features.

Sub-population Analysis:

o If your samples come from a specific sub-population (e.g., a particular genetic background
or treatment group), consider if this group exhibits unique cellular morphologies that the Al
may not have been trained on.

Report to Medmain:

o Utilize the "Report Discrepancy" feature in PidPort™, providing the case 1D, annotated
ROI, and your pathologist's findings. This feedback is invaluable for future Al model
improvements.

Data Presentation:
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Discrepancy Factor

Potential Cause

Recommended Action

Staining

Inconsistent stain uptake

Review and optimize staining

protocol

Presence of precipitate

Filter stains before use

Preparation Artifacts

Tissue folding, knife marks

Improve tissue sectioning

technique

Air bubbles under coverslip

Refine coverslipping procedure

Sample Characteristics

Unique cellular morphology

Consult with Medmain for

model validation

Edge effects from biopsy

Exclude biopsy edges from

analysis area

Logical Relationship Diagram:
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Start: False Positive Identified

Step 1: Pathologist Review of ROI

Confirmed False Positive?

Step 2: Check for Staining/Prep Artifacts

Artifacts Present?

No

Step 3: Consider Sub-population Characteristics

( )

Unique Morphology?
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( )
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—> End: Discrepancy Understood
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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